Cas no 1266245-76-4 (4-(5-fluoro-2-methylphenoxy)piperidine)

• Product Name: 4-(5-fluoro-2-methylphenoxy)piperidine
• CAS No: 1266245-76-4
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6332613
• PubChem ID: 66958087
• Update Time: 2025-10-31

4-(5-fluoro-2-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-methylphenoxy)piperidine
• SCHEMBL1231616
• 1266245-76-4
• 4-(5-fluoro-2-methyl-phenoxy)-piperidine
• INDVQYISLCHVLH-UHFFFAOYSA-N
• EN300-1857943

• Inchi： 1S/C12H16FNO/c1-9-2-3-10(13)8-12(9)15-11-4-6-14-7-5-11/h2-3,8,11,14H,4-7H2,1H3
• InChI Key： INDVQYISLCHVLH-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)OC1CCNCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(5-fluoro-2-methylphenoxy)piperidine

Introduction to 4-(5-fluoro-2-methylphenoxy)piperidine (CAS No: 1266245-76-4)

4-(5-fluoro-2-methylphenoxy)piperidine, identified by the chemical abstracts service number CAS No: 1266245-76-4, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative features a fluoro-substituted phenyl ring and a methyl group at the ortho position, which contribute to its unique pharmacological properties. The presence of a fluorine atom at the 5-position of the phenyl ring enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug design.

The piperidine core is a common structural motif in many bioactive molecules, particularly in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. The combination of the fluoro-substituted phenoxy group and the piperidine ring in 4-(5-fluoro-2-methylphenoxy)piperidine suggests potential applications in developing novel therapeutic agents. Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry, as they can modulate drug-receptor interactions and improve pharmacokinetic profiles.

One of the most compelling aspects of 4-(5-fluoro-2-methylphenoxy)piperidine is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in developing compounds with enhanced efficacy and reduced side effects. For instance, derivatives of this molecule have shown promise in preclinical studies as potential treatments for neurological disorders. The fluorine atom's electronic properties can influence both the lipophilicity and hydrogen bonding capabilities of the molecule, which are critical factors in drug design.

The synthesis of 4-(5-fluoro-2-methylphenoxy)piperidine involves multi-step organic reactions, typically starting from commercially available fluorinated aromatic precursors and piperidine derivatives. The introduction of the methyl group at the 2-position of the phenoxy ring and subsequent functionalization at the 5-position with fluorine requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it more feasible to produce complex derivatives like this one with greater efficiency.

In terms of biological activity, preliminary studies on 4-(5-fluoro-2-methylphenoxy)piperidine have revealed interesting interactions with various biological targets. The compound's structure suggests potential binding to receptors involved in pain modulation, cognition, and locomotion. The fluoro-substituted phenoxy group may enhance binding affinity by improving hydrophobic interactions with receptor sites, while the piperidine ring facilitates penetration across biological membranes. These characteristics make it an attractive candidate for further investigation.

Recent advancements in computational chemistry have also contributed to understanding the pharmacological profile of 4-(5-fluoro-2-methylphenoxy)piperidine. Molecular docking simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These computational approaches complement experimental data by predicting binding modes, affinity constants, and potential metabolic pathways. Such integrative studies are crucial for optimizing drug candidates before moving into expensive and time-consuming clinical trials.

The pharmaceutical industry has shown increasing interest in fluorinated piperidine derivatives due to their broad therapeutic potential. Companies are investing heavily in research to develop novel compounds that leverage these structural features for improved therapeutic outcomes. 4-(5-fluoro-2-methylphenoxy)piperidine represents a promising example of such an effort, with its unique combination of substituents offering multiple avenues for further development.

Future research directions for 4-(5-fluoro-2-methylphenoxy)piperidine may include exploring its role as an intermediate in synthesizing more complex molecules or investigating its potential as a lead compound for new drug candidates. The versatility of its structure allows chemists to modify various functional groups while retaining key pharmacophoric elements. This flexibility is essential for tailoring compounds to specific therapeutic needs and improving their overall efficacy.

In conclusion, 4-(5-fluoro-2-methylphenoxy)piperidine (CAS No: 1266245-76-4) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of a fluoro-substituted phenoxy group, a methyl group, and a piperidine core makes it an attractive scaffold for drug development. Advances in synthetic chemistry, computational methods, and biological research continue to enhance our understanding of its properties and applications. As research progresses, this compound is likely to play an increasingly important role in developing next-generation therapeutics.